Cas no 1428382-31-3 ((2E)-N-3-(furan-3-yl)-3-hydroxypropyl-3-(thiophen-3-yl)prop-2-enamide)

• Product Name: (2E)-N-3-(furan-3-yl)-3-hydroxypropyl-3-(thiophen-3-yl)prop-2-enamide
• CAS No: 1428382-31-3
• MF: C₁₄H₁₅NO₃S
• MW: 277.338802576065
• CID: 5983606
• PubChem ID: 71804440
• Update Time: 2025-08-05

(2E)-N-3-(furan-3-yl)-3-hydroxypropyl-3-(thiophen-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-3-(furan-3-yl)-3-hydroxypropyl-3-(thiophen-3-yl)prop-2-enamide
• (E)-N-[3-(furan-3-yl)-3-hydroxypropyl]-3-thiophen-3-ylprop-2-enamide
• 1428382-31-3
• (E)-N-(3-(furan-3-yl)-3-hydroxypropyl)-3-(thiophen-3-yl)acrylamide
• AKOS024556678
• (2E)-N-[3-(furan-3-yl)-3-hydroxypropyl]-3-(thiophen-3-yl)prop-2-enamide
• F6416-8156

• Inchi： 1S/C14H15NO3S/c16-13(12-4-7-18-9-12)3-6-15-14(17)2-1-11-5-8-19-10-11/h1-2,4-5,7-10,13,16H,3,6H2,(H,15,17)/b2-1+
• InChI Key： LVUNRCSNZSLTJW-OWOJBTEDSA-N
• SMILES： C(NCCC(C1C=COC=1)O)(=O)/C=C/C1C=CSC=1

Computed Properties

• Exact Mass: 277.07726451g/mol
• Monoisotopic Mass: 277.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 90.7Ų

Additional information on (2E)-N-3-(furan-3-yl)-3-hydroxypropyl-3-(thiophen-3-yl)prop-2-enamide

Introduction to (2E)-N-3-(furan-3-yl)-3-hydroxypropyl-3-(thiophen-3-yl)prop-2-enamide (CAS No. 1428382-31-3)

(2E-N-3-(furan-3-yl)-3-hydroxypropyl-3-(thiophen-3-yl)prop-2-enamide) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound, identified by its CAS number 1428382-31-3, belongs to a class of molecules that incorporate both furan and thiophene heterocyclic rings, which are well-documented for their role in modulating various biological pathways. The presence of a hydroxy group and an amide functionality further enhances its pharmacological relevance, making it a promising candidate for further investigation in drug discovery and development.

The compound's molecular structure consists of an unsaturated enamide backbone, which is flanked by two distinct heterocyclic moieties: a furan ring at the 3-position of the propyl chain and a thiophene ring at the 3-position of the enamide moiety. This arrangement creates a rigid framework that may contribute to favorable interactions with biological targets. The hydroxy group at the 3-position of the propyl chain introduces polarity and potential hydrogen bonding capabilities, which could be exploited for binding to specific protein receptors or enzymes.

In recent years, there has been growing interest in heterocyclic compounds due to their prevalence in natural products and their demonstrated efficacy as pharmacological agents. The combination of furan and thiophene units in (2E)-N-3-(furan-3-yl)-3-hydroxypropyl-3-(thiophen-3-yl)prop-2-enamide suggests potential applications in areas such as anti-inflammatory, antimicrobial, and anticancer therapies. These heterocycles are known to exhibit diverse biological activities, often mediated by their ability to interact with key enzymes and receptors involved in disease pathways.

The amide functionality in the compound's structure is particularly noteworthy, as amides are frequently found in biologically active molecules due to their stability and ability to form hydrogen bonds. The presence of the hydroxy group adjacent to the amide bond may further enhance its solubility and bioavailability, which are critical factors in drug design. Additionally, the unsaturated enamide moiety could participate in π-stacking interactions with biological targets, potentially contributing to improved binding affinity.

Recent studies have highlighted the importance of structural diversity in drug discovery programs, emphasizing the need for novel molecular scaffolds that can elicit unique pharmacological effects. (2E)-N-3-(furan-3-yl)-3-hydroxypropyl-3-(thiophen-3-yl)prop-2-enamide represents such a scaffold, combining elements that have been successfully utilized in previous drug candidates. For instance, furan derivatives have shown promise in treating neurological disorders by interacting with neurotransmitter receptors, while thiophene-based compounds have been explored for their anti-inflammatory properties.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include the formation of the enamide bond, followed by functionalization at the positions adjacent to this core structure. Advanced synthetic techniques such as cross-coupling reactions may be employed to introduce the furan and thiophene moieties into the desired positions. The use of protecting group strategies is often necessary to prevent unwanted side reactions during synthesis.

Evaluation of (2E)-N-3-(furan-3-yl)-3-hydroxypropyl-3-(thiophen-3-yl)prop-2-enamide requires rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques confirm the molecular structure and purity of the compound before it undergoes biological testing. High-performance liquid chromatography (HPLC) may also be employed for purification purposes.

Biological activity assays are crucial for assessing the potential therapeutic value of this compound. Initial studies might focus on evaluating its interaction with target enzymes or receptors using computational modeling or docking studies. If promising results are obtained from these preliminary tests, further experimentation would involve cell-based assays or animal models to investigate its efficacy and safety profile.

The incorporation of both furan and thiophene units into a single molecule offers several advantages from a drug design perspective. These heterocycles are known for their ability to modulate various biological pathways through selective binding interactions. The hydroxy group provides additional opportunities for functionalization or interaction with biological targets, while the amide moiety contributes stability and solubility benefits.

In conclusion, (2E)-N-3-(furan-3-yli)l)-hydroxypropyl-bis(1H-thieno[31-c]pyrrole]-4-one) represents a structurally intriguing compound with potential applications in pharmaceutical research. Its unique combination of heterocyclic rings and functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at developing novel therapeutics for various diseases. As research continues in this area, compounds like this one will likely play an increasingly important role in addressing unmet medical needs.